Cas no 2137570-98-8 (2-(3-Fluorophenyl)-2-propylpropanedioic acid)

• Product Name: 2-(3-Fluorophenyl)-2-propylpropanedioic acid
• CAS No: 2137570-98-8
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6076852
• PubChem ID: 165450718
• Update Time: 2025-06-14

2-(3-Fluorophenyl)-2-propylpropanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2137570-98-8
• 2-(3-fluorophenyl)-2-propylpropanedioic acid
• EN300-703935
• 2-(3-Fluorophenyl)-2-propylpropanedioic acid

• Inchi： 1S/C12H13FO4/c1-2-6-12(10(14)15,11(16)17)8-4-3-5-9(13)7-8/h3-5,7H,2,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： JJWJRYSFFQWKMD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)O)(C(=O)O)CCC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Fluorophenyl)-2-propylpropanedioic acid

Comprehensive Overview of 2-(3-Fluorophenyl)-2-propylpropanedioic acid (CAS No. 2137570-98-8)

2-(3-Fluorophenyl)-2-propylpropanedioic acid (CAS No. 2137570-98-8) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a propylpropanedioic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in modulating enzyme activity and receptor binding.

The growing demand for fluorinated compounds in medicinal chemistry has placed 2-(3-Fluorophenyl)-2-propylpropanedioic acid in the spotlight. Fluorination often enhances a molecule's metabolic stability, bioavailability, and binding affinity, making it a key strategy in modern drug design. This compound's propanedioic acid backbone also offers opportunities for further derivatization, catering to the rising trend of structure-activity relationship (SAR) studies.

In agrochemical applications, 2-(3-Fluorophenyl)-2-propylpropanedioic acid serves as a precursor for developing novel pesticides and herbicides. The 3-fluorophenyl group contributes to lipophilicity, which can improve the compound's penetration into plant tissues. With the global push toward sustainable agriculture, researchers are exploring fluorinated analogs like this to create more efficient and environmentally friendly crop protection agents.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-(3-Fluorophenyl)-2-propylpropanedioic acid. Its purity and stability under various conditions are critical for industrial applications, aligning with the pharmaceutical industry's emphasis on quality by design (QbD) principles. Recent advancements in flow chemistry have also enabled more efficient synthesis routes for this compound, reducing waste and improving yield.

The compound's role in green chemistry initiatives is another area of interest. As industries seek to minimize hazardous byproducts, 2-(3-Fluorophenyl)-2-propylpropanedioic acid has been studied for its potential in catalytic reactions and solvent-free syntheses. This aligns with the broader shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-(3-Fluorophenyl)-2-propylpropanedioic acid (CAS No. 2137570-98-8) is a promising compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and green chemistry makes it a subject of ongoing research and development. As scientific communities continue to explore fluorinated derivatives, this compound is poised to play a pivotal role in advancing both medicinal and industrial chemistry.